Cas no 1185301-18-1 (Fmoc-4-(2-aminophenyl)butanoic Acid)

• Product Name: Fmoc-4-(2-aminophenyl)butanoic Acid
• CAS No: 1185301-18-1
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 1210992
• PubChem ID: 46737455
• Update Time: 2025-11-07

Fmoc-4-(2-aminophenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}phenyl)butanoic aci d
• Fmoc-4-(2-aminophenyl)butanoic acid
• 2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]benzenebutanoic acid
• EN300-650511
• 1185301-18-1
• CS-0345969
• 4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenyl)butanoic acid
• SCHEMBL8696511
• 4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenyl)butanoicacid
• DTXSID301176429
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]butanoic acid
• 4-[2-(9H-fluoren-9-ylmethoxycarbonylamino)phenyl]butanoic acid
• Fmoc-4-(2-aminophenyl)butanoic Acid

• MDL： MFCD09750485
• Inchi： 1S/C25H23NO4/c27-24(28)15-7-9-17-8-1-6-14-23(17)26-25(29)30-16-22-20-12-4-2-10-18(20)19-11-3-5-13-21(19)22/h1-6,8,10-14,22H,7,9,15-16H2,(H,26,29)(H,27,28)
• InChI Key： NHWVYKYXTLWCJF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-4-(2-aminophenyl)butanoic Acid

Comprehensive Guide to Fmoc-4-(2-aminophenyl)butanoic Acid (CAS No. 1185301-18-1): Applications, Synthesis, and Industry Trends

Fmoc-4-(2-aminophenyl)butanoic Acid (CAS No. 1185301-18-1) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is critical for solid-phase peptide synthesis (SPPS) methodologies. Its unique structure, combining an aromatic amine with a carboxylate linker, makes it valuable for designing peptide-based therapeutics and bioconjugation strategies.

In recent years, the demand for Fmoc-protected building blocks like Fmoc-4-(2-aminophenyl)butanoic Acid has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "Fmoc amino acid solubility," "SPPS optimization techniques," or "CAS 1185301-18-1 supplier," reflecting its relevance in both academic and industrial settings. The compound's compatibility with automated peptide synthesizers further enhances its utility in high-throughput screening.

The synthesis of Fmoc-4-(2-aminophenyl)butanoic Acid typically involves selective Fmoc protection of the amine group while preserving the carboxyl functionality. This process aligns with green chemistry trends, as users increasingly inquire about "sustainable peptide synthesis" and "reducing solvent waste." The compound’s stability under standard SPPS conditions (e.g., piperidine deprotection) makes it a reliable choice for constructing complex peptide architectures.

Emerging applications include its use in fluorescent probes and bioimaging, leveraging the aromatic amine moiety for sensor development. Searches for "Fmoc derivatives for diagnostics" highlight this niche. Additionally, its role in linker chemistry for antibody-drug conjugates (ADCs) aligns with the booming interest in "next-generation biotherapeutics."

Quality control of CAS 1185301-18-1 requires HPLC/LC-MS analysis to ensure ≥95% purity, a common query among buyers. Storage recommendations (-20°C under inert gas) and handling precautions (light-sensitive) are also frequently searched topics. Suppliers often provide technical bulletins addressing "Fmoc-4-(2-aminophenyl)butanoic Acid stability" and "compatibility with resin systems."

In conclusion, Fmoc-4-(2-aminophenyl)butanoic Acid exemplifies the intersection of peptide chemistry and modern therapeutic innovation. Its versatility answers pressing needs in drug discovery, while its well-documented synthesis supports reproducible science—key factors driving its prominence in organic and medicinal chemistry literature.